Cas no 852144-03-7 (methyl 4-(2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate)

methyl 4-(2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate structure
852144-03-7 structure
Product Name:methyl 4-(2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate
CAS No:852144-03-7
MF:C22H21N5O3S
MW:435.498842954636
CID:6391033
PubChem ID:4588657
Update Time:2023-12-26

methyl 4-(2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate
    • SR-01000131517
    • 852144-03-7
    • methyl 4-[[2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
    • AKOS024592246
    • methyl 4-(2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate
    • methyl 4-(2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate
    • F0653-0187
    • SR-01000131517-1
    • AB00684811-01
    • Inchi: 1S/C22H21N5O3S/c1-3-27-20(17-12-23-18-7-5-4-6-16(17)18)25-26-22(27)31-13-19(28)24-15-10-8-14(9-11-15)21(29)30-2/h4-12,23H,3,13H2,1-2H3,(H,24,28)
    • InChI Key: YAJOLTZCEKBGKY-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1CC

Computed Properties

  • Exact Mass: 435.13651072g/mol
  • Monoisotopic Mass: 435.13651072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 127Ų

methyl 4-(2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate Pricemore >>

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